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Compound of Interest

Compound Name: HP 184

cat. No.: B1678201

For laboratory personnel, including researchers, scientists, and drug development
professionals, the proper disposal of chemical reagents is a critical component of laboratory
safety and environmental responsibility. This document provides essential safety and logistical
information for the operational handling and disposal of HP 184, also known as Photoinitiator
184 or 1-hydroxycyclohexyl phenyl ketone.

Immediate Safety and Handling Precautions

Before handling HP 184, it is crucial to be aware of its properties and the necessary safety
measures. This substance is a white crystalline powder.[1][2] While it is not classified as a
hazardous substance under GHS (Globally Harmonized System of Classification and Labelling
of Chemicals), good industrial hygiene and safety practices should always be followed.[3][4]

Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear tight-fitting chemical splash goggles or a face shield.[2]
o Hand Protection: Wear protective gloves.[2]

» Respiratory Protection: In case of inadequate ventilation or dust formation, an effective dust
mask is recommended.[5][6]

» Skin Protection: Wear appropriate working clothes and closed footwear.[5][6]

Handling and Storage:
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Avoid creating dust.[5][6]

Keep away from heat, sparks, open flames, and other ignition sources.[2][3]

Store in a cool, well-ventilated place in the original, tightly sealed container.[2][5]

Protect from light, heat, freezing, and direct sunlight.[2][5]

Incompatible with strong acids, strong alkalis, and oxidizing agents.[2][7]

HP 184 Properties

A summary of the key quantitative data for HP 184 is provided in the table below for easy

reference.
Property Value
Molecular Formula C13H1602[1][4]
Molar Mass 204.26 g/mol [1][8]
Melting Point 46-50°C[1][5][7]
Boiling Point > 225 °C[5][6]
Flash Point > 150°C[1][5][6]
Auto-ignition Temperature 424°C[2][7]

Slightly soluble (442 - 1108 mg/L at 20-25°C)[1]

Water Solubility 1]

Density 1.17 - 1.182 g/cm? at 20°C[1][2][5]

Vapor Pressure 0.02 Pa at 20°C[2][5][7]

Step-by-Step Disposal Protocol

The following procedure outlines the recommended steps for the safe disposal of HP 184. This
protocol is designed to minimize environmental release and ensure compliance with typical
laboratory waste regulations.
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Experimental Protocol: HP 184 Disposal
» Waste Collection:

o Designate a specific, clearly labeled waste container for HP 184 solid waste. The
container should be made of a compatible material (e.g., high-density polyethylene) and
have a secure lid.

o Do not mix HP 184 waste with other chemical waste streams unless explicitly permitted by
your institution's environmental health and safety (EHS) office. In particular, avoid mixing
with strong acids, bases, or oxidizing agents.[2]

» Decontamination of Empty Containers:

o Triple rinse the empty HP 184 container with a suitable solvent in which it is soluble, such
as acetone, butyl acetate, methanol, or toluene.[1][4]

o Collect the rinsate as hazardous waste in a designated, labeled container for flammable
liquids.

o After thorough rinsing, the container can be disposed of as non-hazardous solid waste, or
recycled, in accordance with institutional policies.

e Spill Management:

[¢]

In the event of a spill, eliminate all ignition sources.[2]

o

Wear the appropriate PPE as outlined above.

[e]

For small spills, carefully sweep or vacuum the solid material and place it into the
designated HP 184 waste container. Avoid generating dust.[2][5]

[e]

For larger spills, follow your institution's established spill response procedures.
» Final Disposal:

o Seal the HP 184 waste container securely.
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o Store the sealed container in a designated hazardous waste accumulation area.

o Arrange for pickup and disposal by a licensed hazardous waste contractor, following all
local, state, and federal regulations. In Pennsylvania, for example, hazardous waste must
be transported by a licensed transporter and is ultimately disposed of by landfilling (after
treatment) or incineration.[9]

Disposal Process Workflow

The following diagram illustrates the logical flow of the HP 184 disposal process, from initial
handling to final disposal.
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Figure 1. Logical workflow for the proper disposal of HP 184.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of HP 184 (Photoinitiator 184)].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1678201#hp-184-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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